Cas no 1353962-47-6 ([4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1353962-47-6
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 2160575
• Update Time: 2025-08-04

[4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid
• 2-(4-(((Benzyloxy)carbonyl)(isopropyl)amino)piperidin-1-yl)acetic acid
• AM93215
• [4-(Benzyloxycarbonylisopropylamino)piperidin-1-yl]acetic acid

• Inchi： 1S/C18H26N2O4/c1-14(2)20(16-8-10-19(11-9-16)12-17(21)22)18(23)24-13-15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3,(H,21,22)
• InChI Key： HWUUIDSGDIAZAE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)C1CCN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid

Professional Introduction to [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic Acid (CAS No. 1353962-47-6)

[4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1353962-47-6, features a complex molecular structure that includes a piperidine ring, a benzyloxycarbonyl group, and an isopropyl amino side chain. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The< strong>benzyloxycarbonyl group, commonly known as Boc, is a protective group used in peptide synthesis to prevent the deprotection of the amino group during chemical reactions. Its presence in [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid suggests that this compound may be utilized in the synthesis of more complex molecules, particularly peptides and proteins. The< strong>piperidine ring is another key structural feature that enhances the compound's versatility. Piperidine derivatives are widely studied due to their role in medicinal chemistry, often serving as pharmacophores in drugs targeting various diseases.

The< strong>isopropyl-amino side chain adds another layer of complexity to the molecule, potentially influencing its solubility, stability, and interactions with biological targets. This particular arrangement of functional groups makes [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid a valuable intermediate in the synthesis of more intricate pharmacological compounds. Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of antiviral and anticancer agents.

In the context of contemporary pharmaceutical research, [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid has been explored for its potential applications in modulating enzyme activity and receptor binding. The< strong>piperidine core is known to interact favorably with various biological targets, including kinases and G protein-coupled receptors (GPCRs). These interactions are critical for developing drugs that can effectively interfere with disease pathways. For instance, piperidine-based compounds have shown promise in treating neurological disorders by targeting specific neurotransmitter receptors.

The< strong>benzyloxycarbonyl group not only serves as a protective moiety but also influences the overall electronic properties of the molecule. This can be leveraged to fine-tune the binding affinity and selectivity of drug candidates. Researchers have utilized similar strategies in designing small molecule inhibitors for therapeutic purposes. The< strong>isopropyl-amino group further contributes to these interactions by providing steric hindrance and enhancing solubility parameters, which are crucial for drug bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These predictions guide experimental designs and help optimize synthetic routes for improved efficacy and reduced side effects. The integration of experimental data with computational insights has become a cornerstone of modern drug discovery.

The pharmaceutical industry continues to seek innovative ways to address unmet medical needs, and compounds like [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid play a pivotal role in this endeavor. By serving as versatile building blocks for more complex molecules, they enable the development of drugs with tailored properties for specific therapeutic applications. The growing body of research on piperidine derivatives underscores their significance in medicinal chemistry and highlights their potential as lead compounds for new therapies.

In summary, [4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1353962-47-6) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features, including the< strong>piperidine ring, the< strong>benzyloxycarbonyl group, and the< strong>isopropyl-amino side chain, make it a valuable intermediate for synthesizing complex pharmacological agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing therapeutic strategies across various medical disciplines.